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Compound of Interest

Compound Name: Ulotaront

Cat. No.: B1651633 Get Quote

Absence of a specific Safety Data Sheet (SDS) for ulotaront necessitates adherence to

general best practices for investigational pharmaceutical waste disposal. This guide provides

essential safety and logistical information for researchers, scientists, and drug development

professionals to manage and dispose of ulotaront in compliance with environmental

regulations.

As an investigational compound, a publicly available, official Safety Data Sheet (SDS) detailing

specific disposal procedures for ulotaront is not readily accessible. Commercial suppliers of

ulotaront for research purposes may provide an SDS upon purchase.[1][2][3][4] In the

absence of manufacturer-specific instructions, laboratory personnel must rely on established

guidelines for the disposal of pharmaceutical and chemical waste, primarily governed by the

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

[5][6][7]

The cornerstone of proper disposal is a thorough hazardous waste determination. This process

ascertains whether the chemical waste exhibits characteristics that would classify it as

hazardous, dictating the required handling, segregation, and disposal pathway.

Step-by-Step Disposal Protocol for Ulotaront
This protocol outlines a standard procedure for the disposal of ulotaront, treating it as an

investigational drug with unknown hazardous characteristics until a formal assessment is

completed.
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Hazardous Waste Determination: The first critical step is to determine if ulotaront waste is

considered hazardous under RCRA. This assessment should be conducted by trained

environmental health and safety (EHS) personnel. The evaluation is based on four key

characteristics: ignitability, corrosivity, reactivity, and toxicity.[8][9][10]

Segregation of Waste:

Hazardous Waste: If ulotaront is determined to be a hazardous waste, it must be

segregated from all other waste streams. It should be collected in a designated, properly

labeled hazardous waste container.

Non-Hazardous Waste: If ulotaront is deemed non-hazardous, it can be disposed of as

non-hazardous pharmaceutical waste. This typically involves placing it in a designated

container for incineration.[5] It is crucial not to dispose of any pharmaceutical waste,

including ulotaront, down the drain.[7][11]

Containerization and Labeling:

Select a container that is compatible with the chemical properties of ulotaront.[12]

All waste containers must be clearly labeled. For hazardous waste, a "HAZARDOUS

WASTE" label is mandatory.[12] The label should include the chemical name ("Ulotaront"
or "SEP-363856"), the name of the principal investigator, the location, and contact

information.[12]

Storage:

Waste containers should be kept closed except when adding waste.

Store waste in a designated Satellite Accumulation Area (SAA) that is regularly inspected.

[12]

Arrange for Professional Disposal:

Engage your institution's EHS department or a licensed hazardous waste disposal vendor

to arrange for the pickup, transportation, and final disposal of the ulotaront waste.[5][13]
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The standard and required method of disposal for pharmaceutical waste, whether

hazardous or non-hazardous, is incineration at a permitted facility.[5][7][14]

Documentation:

Maintain meticulous records of the entire disposal process, from hazardous waste

determination to the final certificate of destruction provided by the waste vendor.[5] These

records are essential for regulatory compliance.

Data Presentation: RCRA Hazardous Waste
Characteristics
To aid in the hazardous waste determination for ulotaront, the following table summarizes the

four characteristics defined by the EPA. An evaluation against these criteria is mandatory.
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Characteristic Description EPA Waste Code

Ignitability

Wastes that can easily catch

fire. This includes liquids with a

flash point below 140°F,

certain solids that can

spontaneously combust,

ignitable compressed gases,

and oxidizers.[8][10][15]

D001

Corrosivity

Aqueous wastes with a pH less

than or equal to 2, or greater

than or equal to 12.5. Also

includes liquids that can

corrode steel at a specified

rate.[8][10][16]

D002

Reactivity

Wastes that are unstable

under normal conditions and

can cause explosions, violent

reactions, or generate toxic

gases.[8][10][15]

D003

Toxicity

Wastes that are harmful or

fatal when ingested or

absorbed. The Toxicity

Characteristic Leaching

Procedure (TCLP) is used to

determine if a waste leaches

specific toxic constituents

above regulatory limits.[15]

D004 - D043

Experimental Protocols
As no experimental protocols for the disposal of ulotaront are publicly available, the protocol

provided in this document is based on the synthesis of general guidelines for investigational

drug disposal.[5][12][13][14][17]
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Mandatory Visualization: Ulotaront Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ulotaront in a laboratory setting.
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Ulotaront Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of ulotaront waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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